Cas no 827614-67-5 (4-Methoxy-3-nitrophenylboronic acid)

4-Methoxy-3-nitrophenylboronic acid is a boronic acid derivative with the molecular formula C₇H₈BNO₅. This compound features a methoxy group at the 4-position and a nitro group at the 3-position of the phenyl ring, enhancing its reactivity in Suzuki-Miyaura cross-coupling reactions. Its boronic acid moiety serves as a versatile intermediate in organic synthesis, particularly for constructing biaryl structures. The electron-withdrawing nitro group and electron-donating methoxy group contribute to its unique electronic properties, making it valuable in pharmaceutical and materials science applications. The compound is typically supplied as a stable, crystalline solid with high purity, ensuring consistent performance in synthetic workflows. Proper storage under anhydrous conditions is recommended to maintain reactivity.
4-Methoxy-3-nitrophenylboronic acid structure
827614-67-5 structure
Product name:4-Methoxy-3-nitrophenylboronic acid
CAS No:827614-67-5
MF:C7H8BNO5
MW:196.953122138977
MDL:MFCD03092922
CID:720223
PubChem ID:2759600

4-Methoxy-3-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxy-3-nitrophenylboronic acid
    • (4-methoxy-3-nitrophenyl)boronic acid
    • Boronic acid,B-(4-methoxy-3-nitrophenyl)-
    • 4-Methoxy-3-nitrobenzeneboronic acid
    • 4-Methoxy-3-nitrobenzeneboronicacid
    • PubChem1864
    • (4-methoxy-3-nitro-phenyl)boronic Acid
    • ZXBA000165
    • m-Nitro-p-methoxyphenylboronic acid
    • 3-nitro-4-methoxyphenylboronic acid
    • SBB065081
    • FCH920928
    • OR1393
    • VB10692
    • AM90131
    • B-(4-Methoxy-3-nitrophenyl)boronic acid (ACI)
    • Boronic acid, (4-methoxy-3-nitrophenyl)- (9CI)
    • I12563
    • EN300-1141806
    • CS-0176115
    • J-515647
    • 827614-67-5
    • SCHEMBL12639814
    • DB-016072
    • 3-nitro-4-methoxyphenylboronicacid
    • 4-Methoxy-3-nitrophenylboronic acid, AldrichCPR
    • MFCD03092922
    • DTXSID90374863
    • BS-2054
    • CIB61467
    • AKOS004113936
    • AB13153
    • MDL: MFCD03092922
    • Inchi: 1S/C7H8BNO5/c1-14-7-3-2-5(8(10)11)4-6(7)9(12)13/h2-4,10-11H,1H3
    • InChI Key: HAQVJQNWHRUPBH-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(OC)=CC=C(B(O)O)C=1)=O

Computed Properties

  • Exact Mass: 197.05000
  • Monoisotopic Mass: 197.0495525g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.5

Experimental Properties

  • Boiling Point: 406.1℃ at 760 mmHg
  • PSA: 95.51000
  • LogP: -0.19360

4-Methoxy-3-nitrophenylboronic acid Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xi

4-Methoxy-3-nitrophenylboronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

4-Methoxy-3-nitrophenylboronic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
M493053-50mg
4-Methoxy-3-nitrophenylboronic Acid
827614-67-5
50mg
$ 50.00 2022-06-03
Alichem
A019118576-1g
4-Methoxy-3-nitrophenylboronic acid
827614-67-5 95%
1g
$262.15 2023-09-01
Alichem
A019118576-5g
4-Methoxy-3-nitrophenylboronic acid
827614-67-5 95%
5g
$860.00 2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M854945-1g
4-Methoxy-3-nitrophenylboronic acid
827614-67-5 98%
1g
¥1,459.00 2022-09-01
abcr
AB175298-5 g
4-Methoxy-3-nitrophenylboronic acid; .
827614-67-5
5g
€900.50 2023-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB0969-250MG
4-methoxy-3-nitrophenylboronic acid
827614-67-5 95%
250MG
¥ 145.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB0969-1G
4-methoxy-3-nitrophenylboronic acid
827614-67-5 95%
1g
¥ 574.00 2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1246785-1g
(4-Methoxy-3-nitrophenyl)boronic acid
827614-67-5 98%
1g
¥478.00 2024-07-28
SHENG KE LU SI SHENG WU JI SHU
sc-262052-250 mg
4-Methoxy-3-nitrobenzeneboronic acid,
827614-67-5
250MG
¥933.00 2023-07-11
eNovation Chemicals LLC
D556637-1g
Boronic acid, B-(4-methoxy-3-nitrophenyl)-
827614-67-5 96%
1g
$198 2024-05-25

Additional information on 4-Methoxy-3-nitrophenylboronic acid

Recent Advances in the Application of 4-Methoxy-3-nitrophenylboronic acid (CAS: 827614-67-5) in Chemical Biology and Pharmaceutical Research

4-Methoxy-3-nitrophenylboronic acid (CAS: 827614-67-5) has emerged as a versatile compound in chemical biology and pharmaceutical research due to its unique chemical properties and reactivity. This boronic acid derivative is particularly valued for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and as a building block for bioactive molecules.

One of the most significant applications of 4-Methoxy-3-nitrophenylboronic acid is in the field of targeted drug delivery. Researchers have exploited its ability to form reversible covalent bonds with diols and other functional groups, enabling the design of pH-responsive drug carriers. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in creating boronic acid-based prodrugs that release therapeutic agents specifically in the acidic microenvironment of tumors, thereby minimizing off-target effects.

In addition to its pharmaceutical applications, 4-Methoxy-3-nitrophenylboronic acid has shown promise in biosensing technologies. Its selective binding to saccharides and other biomolecules makes it an ideal candidate for the development of glucose sensors and other diagnostic tools. Recent advancements in nanotechnology have further enhanced its utility, with researchers incorporating it into quantum dot-based sensors for real-time monitoring of cellular metabolites.

The compound's mechanism of action has also been a subject of intense investigation. Structural studies using X-ray crystallography and NMR spectroscopy have revealed that the methoxy and nitro substituents play a critical role in modulating its electronic properties and binding affinity. These insights have informed the rational design of more effective boronic acid-based therapeutics and sensors.

Despite its promising applications, challenges remain in the large-scale synthesis and stability of 4-Methoxy-3-nitrophenylboronic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as developing novel formulations to enhance its stability under physiological conditions. Collaborative research between academia and industry is expected to address these challenges and unlock the full potential of this compound in the coming years.

In conclusion, 4-Methoxy-3-nitrophenylboronic acid (CAS: 827614-67-5) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug delivery to biosensing, underscore its importance in advancing both fundamental science and therapeutic innovation. Ongoing research will likely uncover new uses for this compound, further solidifying its role in the field.

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Amadis Chemical Company Limited
(CAS:827614-67-5)4-Methoxy-3-nitrophenylboronic acid
A10052
Purity:99%
Quantity:5g
Price ($):351.0